Cas no 239-98-5 (Benzo[a]pentacene)

Benzo[a]pentacene structure
Benzo[a]pentacene structure
Product Name:Benzo[a]pentacene
CAS No:239-98-5
MF:C26H16
MW:328.405246734619
CID:261548
PubChem ID:67482
Update Time:2025-04-19

Benzo[a]pentacene Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pentacene
    • Benzo[a]pentacene (in vial for quick-preparation of solution)
    • Benzo[a]pentacene (in vial for quick-preparation of solution)neat
    • 1,2-Benzo-pentacen
    • 1,2-benzopentacene
    • Benz<a>pentacen
    • Benzo(a)pentacene
    • Benzo<a>pentacen
    • Benzo-1,2-pentacene
    • EINECS 205-951-7
    • Isohexaphene
    • DTXSID50178602
    • NS00041798
    • 239-98-5
    • hexacyclo[12.12.0.03,12.04,9.016,25.018,23]hexacosa-1(26),2,4,6,8,10,12,14,16,18,20,22,24-tridecaene
    • PLKNNIMJRPBOSW-UHFFFAOYSA-N
    • Inchi: 1S/C26H16/c1-2-7-19-12-22-15-24-16-26-20(10-9-17-5-3-4-8-25(17)26)13-23(24)14-21(22)11-18(19)6-1/h1-16H
    • InChI Key: PLKNNIMJRPBOSW-UHFFFAOYSA-N
    • SMILES: C12C=C3C=C4C=CC=CC4=CC3=CC1=CC1C=CC3C=CC=CC=3C=1C=2

Computed Properties

  • Exact Mass: 328.12500
  • Monoisotopic Mass: 328.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 7.8

Experimental Properties

  • Color/Form: No date available
  • Density: 1.263
  • Melting Point: No date available
  • Boiling Point: 604.1°C at 760 mmHg
  • Flash Point: 314.6°C
  • Refractive Index: 1.842
  • PSA: 0.00000
  • LogP: 7.45260
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzo[a]pentacene Security Information

Benzo[a]pentacene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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